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Compound of Interest

Compound Name: N2,9-Diacetylguanine-13C2,15N

Cat. No.: B15556118

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
N2,9-Diacetylguanine-13C2,15N. The following procedures are designed to minimize risk and
ensure a safe laboratory environment. The primary hazards associated with this compound are
related to its chemical properties as a skin, eye, and respiratory irritant. The stable isotopic
labels (*3C and *>*N) do not confer any radiological hazard.[1][2]

Hazard Identification and Personal Protective
Equipment

N2,9-Diacetylguanine is classified as a hazardous substance that can cause skin and serious
eye irritation, as well as respiratory irritation.[3][4][5] Appropriate personal protective equipment
(PPE) is mandatory to prevent exposure.
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Required Personal Protective Equipment

Hazard Class
(PPE)

Wear appropriate protective gloves and clothing

Skin Corrosion/Irritation (Category 2)[3] _
to prevent skin exposure.[3]

Serious Eye Damage/Eye Irritation (Category 2)  Wear appropriate protective eyeglasses or

[3] chemical safety goggles.[3]

N o ] Use a respirator with a particulates filter
Specific target organ toxicity (single exposure) - ) ) o
conforming to EN 143 if dust formation is likely.

Respiratory system (Category 3)[3] 3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following workflow is critical for minimizing exposure and ensuring safe
handling of N2,9-Diacetylguanine-13C2,15N.

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3]

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust.[5]

e Donning PPE:

o Before handling the compound, put on all required PPE as specified in the table above:
chemical safety goggles, protective gloves, and a lab coat. A respirator should be used if
there is a risk of generating dust.

e Handling the Compound:

o Avoid all personal contact with the substance. Do not get it in eyes, on skin, or on clothing.

[3][5]
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o Avoid the formation of dust.[3][5] If handling the solid form, use techniques that minimize
aerosolization.

o Avoid ingestion and inhalation.[3][5]

e Storage:

o Keep the container tightly closed.[3][5]

o Store in a dry, cool, and well-ventilated place.[5]
¢ In Case of Exposure:

o Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses
if present and easy to do. Continue rinsing.[3][5] Seek medical attention.[5]

o Skin: Take off contaminated clothing. Wash the affected area with plenty of soap and
water.[3][5] If skin irritation persists, consult a physician.[5]

o Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing.[3][5] If the person feels unwell, call a poison center or doctor.[5]

o Ingestion: Clean the mouth with water and drink plenty of water afterward.[5] Seek medical
attention if symptoms occur.[5]

Disposal Plan

As N2,9-Diacetylguanine-13C2,15N contains stable isotopes, no special precautions for
radioactivity are necessary.[1][2] The disposal procedure should be based on the chemical
hazards of the compound.

o Waste Segregation:
o Do not mix with general laboratory waste.[1]

o Collect waste N2,9-Diacetylguanine-13C2,15N and any contaminated materials (e.qg.,
gloves, weighing paper) in a suitable, closed container labeled for chemical waste.
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e Container Labeling:

o Clearly label the waste container with the full chemical name: "N2,9-Diacetylguanine-
13C2,15N".

» Final Disposal:

o Dispose of the contents and container in accordance with local, state, and federal
regulations at an approved waste disposal plant.[3][5]

Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of N2,9-Diacetylguanine-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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